Efloxate

• Description: Efloxate is an organic molecular entity.
• CAS No.: 119-41-5
• Product Name: Efloxate
• Molecular Formula: C19H16O5
• Molecular Weight: 324.3 g/mol
• IUPAC Name: ethyl 2-(4-oxo-2-phenylchromen-7-yl)oxyacetate
• Standard InChI: InChI=1S/C19H16O5/c1-2-22-19(21)12-23-14-8-9-15-16(20)11-17(24-18(15)10-14)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
• Standard InChIKey: ZVXBAHLOGZCFTP-UHFFFAOYSA-N
• SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C=C(O2)C3=CC=CC=C3
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C=C(O2)C3=CC=CC=C3
• Appearance: Solid powder
• Melting Point: 123.7 °C
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Efloxate; Coril; Angorlisin; Domucor; Flacethyle; RE 1-0185; RE-1-0185; RE1-0185
• Reference: 1: Veronese M, Barzaghi D. [Mutagenesis of efloxate tested in vitro and in vivo]. Boll Chim Farm. 1985 Mar;124(3):124-30. Italian. PubMed PMID: 3896262.; 2: Tomasi AM, Masoni A. [Clinical research on the therapeutic efficacy and tolerance of long-acting efloxate in angina pectoris]. Clin Ter. 1977 Aug 15;82(3):227-41. Italian. PubMed PMID: 334448.; 3: DEWAR HA, HORLER AR, NEWELL DJ. A clinical trial of penta-erythritol tetranitrate, a khellin derivative (recordil), and iproniazid in angina of effort. Br Heart J. 1959 Jul;21:315-22. PubMed PMID: 13816307; PubMed Central PMCID: PMC1017586.; 4: STRAUSAK A, COTTIER P, SCHMID A. [Ethyl-7-hydroxyaceto-flavone (recordil) in the therapy of angina pectoris and its effects on hemodynamics and renal function]. Cardiologia. 1959;34(2):138-46. German. PubMed PMID: 13629509.; 5: Tang YZ, Han BJ, Wan BS, Zhou EF, Yang JM. [The effect of 4'-methylrecordil on coronary artery blood flow and experimental myocardial infarction in rabbits]. Yao Xue Xue Bao. 1982 Jul;17(7):487-91. Chinese. PubMed PMID: 7180478.
• PubChem Compound: 8395
• Last Modified: Aug 15 2023